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Compound of Interest

Compound Name: Ammonium-15N bromide
CAS No.: 39466-31-4
Cat. No.: B584713
Get Quote
. J

Subtitle: A Comprehensive Protocol for Isotopic Integrity and Personnel Safety in Metabolic
Tracing and NMR Applications.

Executive Summary & Compound Identification

Ammonium-15N Bromide (

) is a high-value, isotopically labeled inorganic salt. Unlike standard ammonium bromide, this
compound serves as a critical nitrogen donor in biosynthetic labeling, metabolic tracking, and
guantitative Nuclear Magnetic Resonance (NMR) spectroscopy.

While the chemical toxicity profile mirrors that of natural abundance ammonium bromide, the
handling protocols differ significantly due to the necessity of maintaining isotopic enrichment
(>98 atom % 15N) and preventing hygroscopic degradation. This guide synthesizes GHS
safety compliance with best practices for analytical data integrity.

Physicochemical Data Table
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Property Specification Technical Note

Chemical Name Ammonium-15N Bromide Labeled Nitrogen variant
Formula N-15 Stable Isotope

CAS Number 43086-56-6 Specific to 15N variant
Molecular Weight 98.95 g/mol ~1 g/mol heavier than natural

White to off-white crystalline ) ]
Appearance Highly Hygroscopic
powder

B Soluble in water, Methanol, o )
Solubility Ethanol Exothermic dissolution
ano

_ , Typically Critical for NMR signal-to-noise
Isotopic Purity

98 atom % 15N ratio

Hazard Identification & Toxicology (GHS)

Scientific Context: The presence of the

nucleus does not impart radioactivity. This is a stable isotope. However, the bromide anion and
ammonium cation dictate the biological hazards.

GHS Classification
Based on Regulation (EC) No 1272/2008 and OSHA HCS 2012:

o Eye Irritation: Category 2A (Causes serious eye irritation).
e Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

o Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

Toxicological Mechanisms

¢ Acute Effects: Upon contact with mucous membranes, hydrolysis can lead to local irritation.
Inhalation of dust causes coughing and respiratory distress due to the ammonium ion's
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interaction with mucosal moisture.

o Systemic Bromism (Chronic): While rare in laboratory settings, chronic ingestion of bromides
can lead to "Bromism," a condition characterized by CNS depression, ataxia, and skin
eruptions (bromoderma). The biological half-life of bromide is 9-12 days, leading to potential
accumulation.

Exposure Response Logic

The following diagram outlines the immediate decision matrix for exposure events.
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Figure 1: Immediate response logic for Ammonium-15N Bromide exposure events.

Handling, Storage, & Isotopic Integrity

Expert Insight: The primary failure mode in

experiments is not chemical safety, but isotopic dilution via moisture absorption. Ammonium
bromide is hygroscopic. Water absorption introduces protons (

) and alters the sample mass, leading to concentration errors in quantitative NMR (QNMR).

Storage Protocols

e Environment: Store in a desiccator or a glove box under inert atmosphere (

or
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)

o Temperature: Ambient (Room Temperature) is chemically stable, but cool, dry storage
prevents caking.

» Container: Tightly sealed amber glass or high-density polyethylene (HDPE). Parafilm sealing
is recommended after every use.

Experimental Workflow: Preventing Deliquescence

To ensure accurate mass spectrometry or NMR data, follow this strict handling protocol:

o Equilibration: Allow container to reach room temperature before opening to prevent
condensation.

» Weighing: Perform weighing operations quickly. For ultra-high precision, weigh inside a glove
box.

e Solvation: If preparing stock solutions, use deuterated solvents (

) immediately to prevent H/D exchange issues if analyzing protons, though

is non-exchangeable in the ammonium core itself.

Handling Workflow Diagram
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Figure 2: Cycle of handling to maintain hygroscopic stability and isotopic purity.
Stability & Reactivity
» Stability: Stable under recommended storage conditions.
* Incompatible Materials: Strong acids, strong bases, and strong oxidizing agents.
o Reaction with Bases: Evolves Ammonia-15N gas (

). This is a critical reaction to avoid unless intended, as it releases the expensive isotope
as a gas and poses an inhalation hazard.

o Reaction with Strong Oxidizers: May liberate Bromine gas (

), which is highly toxic and corrosive.
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o Decomposition Products: Hydrogen bromide gas, Nitrogen oxides (

), Ammonia.

Disposal Considerations

Regulatory Compliance: Do not dispose of isotopically labeled compounds via standard drain
systems if they can be recovered, due to cost. However, from a regulatory standpoint:

 Classification: Hazardous chemical waste (due to Bromide/Ammonium toxicity).

e Method: Dissolve or mix the material with a combustible solvent and burn in a chemical
incinerator equipped with an afterburner and scrubber.

* Note: Observe all federal, state, and local environmental regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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